Cas no 807667-26-1 (2-chloro-3-(4-methylphenyl)propanal)

• Product Name: 2-chloro-3-(4-methylphenyl)propanal
• CAS No: 807667-26-1
• MF: C₁₀H₁₁ClO
• MW: 182.646742105484
• MDL: MFCD14538789
• CID: 5232554
• PubChem ID: 12102755
• Update Time: 2026-03-07

2-chloro-3-(4-methylphenyl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-chloro-3-(4-methylphenyl)propanal
• Benzenepropanal, α-chloro-4-methyl-

• MDL： MFCD14538789
• Inchi： 1S/C10H11ClO/c1-8-2-4-9(5-3-8)6-10(11)7-12/h2-5,7,10H,6H2,1H3
• InChI Key： NVCGPACVQZILLV-UHFFFAOYSA-N
• SMILES： C(C1C=CC(C)=CC=1)C(Cl)C=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 2-chloro-3-(4-methylphenyl)propanal

Professional Introduction to 2-chloro-3-(4-methylphenyl)propanal (CAS No. 807667-26-1)

2-chloro-3-(4-methylphenyl)propanal, with the chemical formula C₁₀H₁₁ClO, is a significant compound in the field of organic synthesis and pharmaceutical research. This aldehyde derivative, identified by its CAS number 807667-26-1, has garnered attention due to its versatile applications in the development of bioactive molecules. The compound's unique structural features, including a chloro-substituted benzene ring and an aldehyde functional group, make it a valuable intermediate in synthetic chemistry.

The 2-chloro-3-(4-methylphenyl)propanal molecule exhibits a high degree of reactivity, which is attributed to the presence of both electron-withdrawing and electron-donating groups. The chloro group enhances electrophilic aromatic substitution reactions, while the aldehyde moiety participates in condensation and oxidation reactions. These properties have made it a popular choice for researchers exploring novel synthetic pathways and drug candidates.

In recent years, the pharmaceutical industry has shown increasing interest in heterocyclic compounds derived from aromatic aldehydes. The 2-chloro-3-(4-methylphenyl)propanal structure aligns well with this trend, as it can serve as a precursor for various pharmacologically relevant molecules. For instance, studies have demonstrated its utility in synthesizing derivatives with potential antimicrobial and anti-inflammatory properties. The compound's ability to undergo further functionalization allows for the creation of complex scaffolds that mimic natural products and bioactive peptides.

One of the most compelling aspects of 2-chloro-3-(4-methylphenyl)propanal is its role in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. Researchers have leveraged the compound's aldehyde group to design molecules that interact with kinase active sites. The chloro-substituted benzene ring provides additional binding interactions, enhancing the affinity of these inhibitors. Preliminary studies have highlighted promising results in inhibiting specific kinases, making 2-chloro-3-(4-methylphenyl)propanal a subject of intense investigation.

The synthesis of 2-chloro-3-(4-methylphenyl)propanal involves multi-step organic reactions that highlight modern synthetic methodologies. One common approach involves the Friedel-Crafts acylation followed by chlorination and reduction steps. Advanced techniques such as catalytic hydrogenation and transition metal-catalyzed cross-coupling reactions have also been employed to improve yield and purity. These synthetic strategies not only showcase the versatility of 2-chloro-3-(4-methylphenyl)propanal but also contribute to the broader field of organic chemistry by demonstrating efficient and sustainable synthetic routes.

The compound's potential extends beyond pharmaceutical applications into agrochemicals and material science. In agrochemistry, derivatives of 2-chloro-3-(4-methylphenyl)propanal have been explored as intermediates for herbicides and fungicides due to their ability to disrupt metabolic pathways in pests. Material scientists have also utilized its structural framework to develop novel polymers with enhanced thermal stability and mechanical properties. These diverse applications underscore the importance of 2-chloro-3-(4-methylphenyl)propanal as a building block in industrial chemistry.

Recent advancements in computational chemistry have further illuminated the significance of 2-chloro-3-(4-methylphenyl)propanal. Molecular modeling studies have provided insights into its interaction with biological targets, aiding in the rational design of drug candidates. These simulations have revealed key binding pockets and hydrogen bonding interactions that can be optimized to improve efficacy and selectivity. Such computational approaches are becoming indispensable in modern drug discovery, where they complement experimental efforts by predicting molecular behavior with high accuracy.

The environmental impact of synthesizing and utilizing 2-chloro-3-(4-methylphenyl)propanal is another critical consideration. Efforts are underway to develop greener synthetic methods that minimize waste and reduce energy consumption. Continuous flow chemistry, for instance, has been explored as a means to improve efficiency while maintaining high yields. Additionally, biocatalytic approaches using enzymes to perform specific transformations are being investigated as sustainable alternatives to traditional chemical synthesis.

In conclusion, 2-chloro-3-(4-methylphenyl)propanal (CAS No. 807667-26-1) represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features make it an invaluable intermediate in pharmaceutical research, particularly for developing kinase inhibitors and other bioactive molecules. The ongoing exploration of its synthetic pathways, biological interactions, and environmental considerations continues to drive innovation in both academic and industrial settings.